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Compound of Interest

Compound Name: (3-Bromothiophen-2-YL)methanol

Cat. No.: B151471 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of (3-
Bromothiophen-2-YL)methanol, a halogenated organic compound. Adherence to these

protocols is essential to minimize risks and maintain a safe research environment.

Key Safety and Disposal Information
Before handling (3-Bromothiophen-2-YL)methanol, it is crucial to be aware of its hazards and

the necessary safety precautions. The following table summarizes essential data for this

compound.
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Parameter Information

Chemical Name (3-Bromothiophen-2-YL)methanol

CAS Number 70260-17-2

Molecular Formula C5H5BrOS[1]

Hazards

Harmful if swallowed[2], Causes skin and

serious eye irritation[2][3], May cause

respiratory irritation[3]

Personal Protective Equipment (PPE)
Protective gloves, protective clothing, eye

protection, face protection[2][3]

Incompatible Substances
Strong reducing agents, Bases, Oxidizing

agents

Disposal Method
Dispose of contents/container to an approved

waste disposal plant[2][3]

Experimental Protocol for Disposal
The disposal of (3-Bromothiophen-2-YL)methanol must be carried out in a designated and

well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (double nitrile

or Viton), safety goggles, lab coat.[4]

Designated hazardous waste container for halogenated organic compounds, clearly labeled.

[5][6]

Inert absorbent material (e.g., vermiculite, sand) for spill management.[3]

pH paper (if testing for acidity/basicity).

Procedure:
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Segregation: Ensure that the waste container for (3-Bromothiophen-2-YL)methanol is
exclusively used for halogenated organic waste.[5][6] Do not mix with non-halogenated

solvents, acids, bases, or other incompatible materials.[5][7]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "(3-Bromothiophen-2-YL)methanol," and the appropriate hazard

symbols (e.g., harmful, irritant).[5][8] All constituents and their approximate percentages

should be listed on the tag.[5]

Waste Transfer: Carefully transfer the (3-Bromothiophen-2-YL)methanol waste into the

designated container. Avoid splashing. All commingling of halogenated solvent waste must

be conducted in an operating chemical fume hood.[5]

Container Sealing: Keep the waste container tightly closed when not in use to prevent the

release of vapors.[5][8]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from sources of ignition and incompatible materials.[4][5] The

storage area should be a designated Satellite Accumulation Area (SAA).[5]

Spill Management: In case of a small spill, contain the leak and absorb it with an inert

material.[3] Place the contaminated absorbent material in a sealed bag and dispose of it as

hazardous waste.[5] For large spills, evacuate the area and contact the institution's

Environmental Health and Safety (EHS) office.[8]

Final Disposal: Once the container is three-quarters full, arrange for its collection by a

licensed hazardous waste disposal service or your institution's EHS department.[5] Do not

dispose of (3-Bromothiophen-2-YL)methanol down the drain or by evaporation.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of (3-
Bromothiophen-2-YL)methanol.
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Caption: Disposal workflow for (3-Bromothiophen-2-YL)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b151471?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromothiophen-2-YL_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromothiophen-2-YL_methanol
https://aksci.com/sds/9153BA_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b151471#3-bromothiophen-2-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b151471#3-bromothiophen-2-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b151471#3-bromothiophen-2-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b151471#3-bromothiophen-2-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151471?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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